3-[2-(2-fluorophenyl)ethyl]-1-[3-(methylthio)propanoyl]piperidine

• IUPAC Name: 1-[3-[2-(2-fluorophenyl)ethyl]piperidin-1-yl]-3-methylsulfanylpropan-1-one
• InChI: InChI=1S/C17H24FNOS/c1-21-12-10-17(20)19-11-4-5-14(13-19)8-9-15-6-2-3-7-16(15)18/h2-3,6-7,14H,4-5,8-13H2,1H3
• InChI Key: MCENCXQNSQSKID-UHFFFAOYSA-N
• Canonical SMILES: CSCCC(=O)N1CCCC(C1)CCC2=CC=CC=C2F
• Molecular Formula: C17H24FNOS
• Molecular Weight: 309.4 g/mol

Description

3-[2-(2-fluorophenyl)ethyl]-1-[3-(methylthio)propanoyl]piperidine, commonly known as FPEMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. FPEMP belongs to the class of piperidine compounds and is synthesized through a multistep process involving various chemical reactions.

Mechanism of Action

The exact mechanism of action of FPEMP is not fully understood. However, it is believed to interact with the central nervous system by modulating the activity of various neurotransmitters such as dopamine, serotonin, and GABA. FPEMP has also been found to exhibit activity at the opioid receptors, which may contribute to its analgesic properties.
Biochemical and physiological effects:
FPEMP has been shown to produce various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. FPEMP has also been found to modulate the activity of various enzymes such as COX-2 and iNOS, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

FPEMP has several advantages as a potential therapeutic agent. It exhibits good oral bioavailability, and its metabolic profile is well understood. However, FPEMP also has limitations. It has been found to exhibit dose-dependent toxicity, and its long-term safety profile is not fully understood.

Future Directions

Future research on FPEMP could focus on its potential use in the treatment of various medical conditions such as Parkinson's disease, anxiety, and depression. Further studies could also investigate the safety and efficacy of FPEMP in animal models and clinical trials. Research could also focus on the development of novel analogs of FPEMP with improved pharmacological properties.

Synthesis Methods

The synthesis of FPEMP involves the reaction of 2-fluoro-α-phenylethylamine with 3-(methylthio)propanoic acid, followed by cyclization with piperidine. The final product is obtained after purification and characterization through various analytical techniques.

Scientific Research Applications

FPEMP has been extensively studied for its potential use as a therapeutic agent in various medical conditions. It has been found to exhibit significant activity as an analgesic, anti-inflammatory, and anti-convulsant agent. FPEMP has also been investigated for its potential use in the treatment of Parkinson's disease, anxiety, and depression.